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Compound of Interest

Compound Name: 6, 7-Dihydroxyflavone

Cat. No.: B191085

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, particularly when handling chemical compounds like 6,7-Dihydroxyflavone. This
guide provides a comprehensive operational and disposal plan, emphasizing the correct use of
personal protective equipment (PPE) to minimize exposure and ensure a safe working
environment.

Hazard Identification and Summary

6,7-Dihydroxyflavone, a flavonoid supplied as a crystalline solid, should be considered
hazardous until more comprehensive toxicological data is available[1]. The primary identified
hazard is acute oral toxicity[2]. Related flavonoid compounds are known to cause skin, eye,
and respiratory irritation[3][4]. Therefore, it is crucial to avoid ingestion, inhalation, and contact
with skin and eyes[1].
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Hazard Classification Description Source

Acute Toxicity (Oral) Harmful if swallowed. [2]

o May cause skin irritation upon
Skin Irritation [3]
contact.

o May cause serious eye
Eye Irritation o [31[4]
irritation.

) o Inhalation of dust may irritate
Respiratory Irritation ] [31[4][5]
the respiratory tract.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential to create a barrier between the researcher and
the chemical[6]. The following table summarizes the required PPE for handling 6,7-
Dihydroxyflavone.
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] Specifications and Best
Protection Type Recommended PPE .
Practices

Must be worn at all times to
protect against splashes and
o airborne particles. A face
] Safety goggles with side o
Eye and Face Protection ) ) shield is recommended when
shields or a full-face shield. , .

handling larger quantities or
when there is a significant risk

of splashing[2][7][8].

Thicker gloves offer better
protection[9]. It is
recommended to use double
] ] gloves, especially when
) Chemical-resistant, powder- o ] )
Hand Protection o working in a biological safety
free gloves (e.g., nitrile). )

cabinet[9]. Gloves should be
changed regularly (e.g., every
30-60 minutes) or immediately

if contaminated or damaged[9].

A lab coat should be worn at
Body Protection Laboratory coat. all times to protect skin and

clothing from spills[10].

Required when handling the
powder outside of a certified
fume hood or ventilated
) ) ) enclosure to prevent inhalation

Respiratory Protection N95 or N100 particle mask. ) ]
of dust particles[9]. Surgical
masks offer little to no
protection from chemical

exposure[9].

Shoes must completely cover
Foot Protection Closed-toe shoes. the feet to protect against
spills[11].
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Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the procedural steps for safely handling 6,7-Dihydroxyflavone, from
preparation to use in experiments.

Step 1: Preparation and Engineering Controls
» Before handling, ensure you have read and understood the Safety Data Sheet (SDS)[1].

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure[2][3].

e Ensure that an eyewash station and safety shower are readily accessible.
Step 2: Weighing the Compound
e Don all required PPE as outlined in the table above.

» When weighing the solid form of 6,7-Dihydroxyflavone, perform the task in a fume hood or
a ventilated balance enclosure to control dust[2][3].

o Use a spatula for handling the solid material; never handle chemicals with your bare
hands[12].

Step 3: Solution Preparation

e 6,7-Dihydroxyflavone is soluble in organic solvents such as ethanol, DMSO, and
dimethylformamide (DMF)[1].

» When dissolving the compound, add the solvent slowly to the solid to avoid splashing.

« If preparing an aqueous solution, first dissolve the compound in a minimal amount of DMF
and then dilute with the aqueous buffer of choice. It is not recommended to store the
agueous solution for more than one day[1].

Step 4: Experimental Use

» Keep containers of 6,7-Dihydroxyflavone tightly closed when not in use[4].
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¢ Avoid contact with skin and eyes during all manipulations[3].

« After handling, wash hands and any exposed skin thoroughly with soap and water, even if

gloves were worn[2][10].

Preparation

1. Review SDS &
Don PPE

2. Weigh Compound

in Fume Hood

3. Prepare Solution

Experimentation

4. Conduct Experiment

Disposal

5. Segregate Waste

6. Decontaminate
Work Area

7. Doff PPE

Figure 1. Workflow for safely handling 6,7-Dihydroxyflavone.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.chemicalbook.com/msds/6-hydroxyflavone.pdf
https://www.carlroth.com/medias/SDB-8066-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA3NzV8YXBwbGljYXRpb24vcGRmfGFHUTBMMmcyWkM4NU1UYzFNVFE1T0RNNE16WTJMMU5FUWw4NE1EWTJYMDFVWDBWT0xuQmtaZ3wwOGUyMDY5OTJkNDUyZTZlYWNhYWI2NjQ2OGI5ZThlOWYzM2UwYjQzZWQ5OGI4NjkyMGE5MGQ1MWQ4ODFmOGQ3
https://ehs.ucsc.edu/research-safety/safe-lab-practices/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Figure 1. Workflow for safely handling 6,7-Dihydroxyflavone.

Disposal Plan

Proper disposal of chemical waste is critical to prevent environmental contamination and
ensure laboratory safety.

o Chemical Waste: Unused 6,7-Dihydroxyflavone and solutions containing the compound
should be disposed of as hazardous chemical waste. Follow all federal, state, and local
regulations for chemical waste disposal[5].

o Contaminated Materials: All disposable items that have come into contact with 6,7-
Dihydroxyflavone, such as gloves, pipette tips, and paper towels, should be collected in a
designated, sealed container for hazardous waste disposal[9].

o Glassware: Contaminated glassware should be decontaminated by rinsing with an
appropriate solvent and then washed thoroughly.

Emergency and First Aid Procedures

In the event of an exposure, immediate action is necessary. The following table provides first
aid measures based on the route of exposure.
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Exposure Route

First Aid Measures

Source

Eye Contact

Immediately rinse cautiously
with plenty of water for at least
15 minutes, also under the
eyelids. Remove contact
lenses if present and easy to

do. Seek medical attention.

[21[4]

Skin Contact

Take off contaminated clothing
immediately. Wash off with
soap and plenty of water for at
least 15 minutes. If skin
irritation persists, seek medical

advice.

[21(31[4]

Inhalation

Remove to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Get
medical attention if symptoms

occur.

[3]4]

Ingestion

Rinse mouth with water (only if
the person is conscious). Do
not induce vomiting. Call a
doctor or Poison Control

Center immediately.

[2](3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact
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